![molecular formula C8H9NO B3104541 3,4-dihydro-1H-2,3-benzoxazine CAS No. 14859-23-5](/img/structure/B3104541.png)
3,4-dihydro-1H-2,3-benzoxazine
Overview
Description
Synthesis Analysis
The synthesis of 3,4-dihydro-1H-2,3-benzoxazine involves various methods, including both conventional and novel approaches. Researchers have explored microwave-assisted synthesis under solvent-free conditions, which offers advantages such as improved reaction rates and reduced environmental impact . Further studies have investigated the use of specific reagents and catalysts to achieve efficient and high-yield synthesis.
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring fused with an oxazine ring. The dihydro modification indicates the presence of two hydrogen atoms in the ring system. Researchers have characterized this structure using techniques such as single crystal X-ray diffraction . The arrangement of atoms and bond angles within the molecule plays a crucial role in its properties and reactivity.
Scientific Research Applications
Synthesis and Material Applications
3,4-Dihydro-1,3-2H-benzoxazines are heterocyclic compounds derived from benzene and oxazine rings. They are synthesized via the Mannich reaction from primary amines, paraformaldehyde, and phenols. One notable application is in the creation of polybenzoxazines, a type of novel phenol resin. Beyond this, benzoxazines have potential in other areas, such as luminescent materials, ligands for cations, and reducing agents for precious metal ions (Wattanathana et al., 2017).
Biological Activities
3,4–Dihydro–2H–1,3–benzoxazines derivatives possess remarkable biological activities. These activities range across various applications including antifungal, antibacterial, anti-HIV, anticancer, anticonvulsant, and anti-inflammatory effects. The chemical simplicity and accessibility of these compounds make them suitable for developing a wide range of bioactive compounds (El-Din, 2021).
Fungicidal Activity
A series of new 2,3-disubstituted-3,4-dihydro-2H-1,3-benzoxazines have shown promising fungicidal activities. Their effectiveness against Rhizoctonia solani, a plant-pathogenic fungus, has been documented, suggesting potential agricultural applications (Tang et al., 2012).
Optoelectronic Applications
Dihydro-1,3,2H-benzoxazines have been used in the production of functional polymers and optoelectronic materials. The structural diversity of benzoxazines plays a crucial role in their desired properties. Efforts to synthesize functionalized benzoxazines from bioresources are notable for sustainable development (Wattanathana et al., 2021).
Environmental and Pharmaceutical Applications
3,4-Dihydro-1,4-benzoxazine derivatives have been synthesized for various applications, including environmentally friendly methodologies and pharmaceuticals. For instance, their use in the synthesis of Levofloxacin, an antibiotic, demonstrates their importance in drug development (Mal et al., 2018).
Properties
IUPAC Name |
3,4-dihydro-1H-2,3-benzoxazine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO/c1-2-4-8-6-10-9-5-7(8)3-1/h1-4,9H,5-6H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHSWXOMNNUSGTH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2CON1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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